BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Novel Phases in the Titanium-Zinc
System: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium;ZINC

Cat. No.: B14604321

An in-depth exploration into the synthesis, structure, and properties of newly discovered
intermetallic phases within the Titanium-Zinc (Ti-Zn) binary system, offering a comprehensive
resource for researchers, materials scientists, and professionals in drug development.

This technical guide provides a consolidated overview of the latest advancements in the
understanding of the Ti-Zn phase diagram, with a particular focus on the identification and
characterization of novel intermetallic compounds. The intricate interplay between titanium and
zinc gives rise to a range of phases with unique crystal structures and promising mechanical
and functional properties. This document summarizes key quantitative data, details
experimental methodologies for their synthesis and analysis, and presents visual
representations of experimental workflows to facilitate further research and application.

Quantitative Data Summary of Novel Ti-Zn Phases

The exploration of the Ti-Zn system has led to the identification of several new intermetallic
phases, expanding beyond the traditionally established equilibrium diagram. The
crystallographic and mechanical properties of these novel phases are crucial for understanding
their potential applications. The following tables summarize the available quantitative data for
these newly discovered and other relevant Ti-Zn compounds.

Table 1: Crystallographic Data of Ti-Zn Intermetallic Phases
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Crystal Lattice
Phase Space Group Reference
System Parameters (A)
a=7.720,b=
TiZn1e Orthorhombic Cmcm 11.449,c= [1]
11.755
) a=5.03,b=
TiZn2 Hexagonal P63/mmc [2]
5.03,c=8.12
Ti2Zn [3]
TiZn [3]
TiZns [4]
TizZn22 [3]

Note: Detailed crystallographic data for some novel phases such as TizZns, 50Ti-50Zn
(Tio.sZno.s), TiZn1o, TiZnz, and TiZns are still under investigation and are not yet fully
documented in the reviewed literature.

Table 2: Mechanical Properties of Novel Ti-Zn Alloys
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Alloy . Compressiv  Elastic
. Synthesis Nanohardn
Compositio e Strength Modulus Reference
Method ess (HV)
n (MPa) (GPa)
_ Hot-press 157.51 +
Ti-5Zn o - 51.21 +2.32 [5]
sintering 18.34
) Hot-press 390.18 +
Ti-20Zn o - 143.77 + 6.85 [5]
sintering 42.84
i Hot-press 133.06 = 269.69 +
Ti-30Zn o - [5]
sintering 15.11 34.60
, 484.32 +
Zn-0.10Ti As-cast - - [4]
20.14
) 520.55 +
Zn-0.25Ti As-cast - - [4]
19.20
_ 524.23 +
Zn-1.00Ti As-cast - - [4]
23.17

Table 3: Invariant Reactions in the Ti-Zn System
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Reaction .. .
. Composition Composition
Temperature Reaction ) ) Reference
(wt.% Ti) (at.% Ti)
(°C)
Liquid + Bcc =>
1153.2 _ 38.89 46.50 [3]
TiZn
Liquid => TiZn +
1126.7 ) 29.45 36.31 [3]
TiZn2
Liquid => TizZn2 +
1121.4 ] 22.64 28.55 [3]
TiZns
TiZn + Bcc =>
865.6 _ 42.27 50.00 [3]
Ti2Zn
Bcc => Ti2Zn +
676.0 59.42 66.67 [3]
Hcp
Liquid + TiZns =>
612.8 ] 2.78 3.75 [3]
TizZn22
Liquid + TizZn22
465.0 _ 0.70 0.95 [3]
=> TiZnie
Liquid => TiZn1e
418.2 0.17 0.23 [3]

+ Hep

Experimental Protocols

The synthesis and characterization of novel Ti-Zn phases employ a variety of metallurgical and
analytical techniques. Below are detailed methodologies for key experiments cited in the
discovery of these new phases.

Alloy Synthesis

Casting is a fundamental method for producing bulk Ti-Zn alloys. The following protocol is a
generalized procedure based on common practices.

e Raw Materials: High-purity zinc (99.995%) and titanium (99.99%) are used as starting
materials.
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e Melting:

o Pure zinc ingots are melted in a clay-graphite or alumina crucible within an induction
furnace.

o The temperature is raised to 700-750°C.
o A predetermined amount of pure titanium is pressed into the zinc melt using a bell jar.

o The temperature is maintained between 720-880°C to ensure complete dissolution of
titanium.

e Casting:

[e]

The molten alloy is naturally cooled to 660-750°C.

o

A slag remover is added to purify the melt.

[¢]

The liquid alloy is then poured into a preheated graphite or copper mold.

[¢]

Solidification occurs under controlled cooling conditions to obtain the desired
microstructure.

Hot-press sintering is employed to produce dense, near-net-shape Ti-Zn components from
powder precursors.

o Powder Preparation: Elemental powders of titanium and zinc with desired particle sizes are
blended in the target atomic ratio.

 Sintering Process:

[e]

The powder mixture is loaded into a graphite die.

(¢]

The assembly is placed in a hot-press furnace.

[¢]

The chamber is evacuated to a high vacuum (e.g., < 1073 Pa).

[¢]

A uniaxial pressure (typically 30-50 MPa) is applied.
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o The temperature is ramped up to the sintering temperature (e.g., 800-1000°C) at a
controlled rate.

o The sample is held at the sintering temperature and pressure for a specific duration (e.g.,
1-2 hours) to allow for densification and phase formation.

o The sample is cooled down to room temperature under vacuum.

Phase and Microstructure Characterization

This technique is instrumental in studying phase equilibria and reaction kinetics in the solid
state.

e Sample Preparation:
o Plates of pure titanium and pure zinc are polished to a mirror finish.

o Inert markers, such as fine alumina or thoria particles, are placed at the interface between
the two metals.

o The plates are clamped together in a molybdenum holder to ensure intimate contact.
e Annealing:

o The diffusion couple assembly is encapsulated in a quartz ampoule under an inert argon
atmosphere.

o The ampoule is annealed in a furnace at a constant temperature (e.g., 400-600°C) for a
predetermined duration (from hours to several days).

e Analysis:
o After annealing, the couple is sectioned perpendicular to the interface.

o The cross-section is polished and analyzed using Scanning Electron Microscopy (SEM)
with Energy Dispersive X-ray Spectroscopy (EDS) to identify the formed intermetallic
layers and their chemical compositions.
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XRD is the primary tool for identifying the crystal structures of the newly formed phases.

o Sample Preparation: Bulk samples are typically sectioned and polished, while powdered
samples are mounted on a sample holder.

o Data Acquisition:
o Adiffractometer with a Cu Ka radiation source is commonly used.

o The sample is scanned over a 20 range (e.g., 20-100 degrees) with a specific step size
and dwell time.

o Data Analysis: The resulting diffraction pattern is analyzed by comparing the peak positions
and intensities to crystallographic databases (e.g., JCPDS-ICDD) to identify the phases
present. Rietveld refinement can be used for detailed structural analysis, including lattice
parameter determination.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) provide
high-resolution imaging and compositional analysis.

o SEM: Used to observe the microstructure, morphology, and distribution of phases. Coupled
with EDS, it provides elemental mapping and point analysis of the chemical composition of
different phases.

o TEM: Allows for the investigation of the crystal structure at the nanoscale through selected
area electron diffraction (SAED) and high-resolution imaging of the atomic lattice.

Visualized Experimental Workflows

To further elucidate the experimental processes, the following diagrams, generated using the
DOT language, illustrate the logical flow of key methodologies.
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Caption: Workflow for the synthesis of Ti-Zn alloys via casting.
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Caption: Workflow for hot-press sintering of Ti-Zn components.
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Caption: Logical relationship of characterization techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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